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Compound of Interest |

4-Chloro-2-
Compound Name:
(methoxymethyl)pyrimidine

CAS No.: 105950-89-8

Cat. No.: B2972045

. J

Executive Summary & Chemical Profile

Proper disposal of 4-Chloro-2-(methoxymethyl)pyrimidine (CAS: 105950-89-8) requires
more than simple waste bin segregation. As a halogenated heteroaromatic compound, it
possesses specific electrophilic reactivity at the C4 position, making it susceptible to hydrolysis
and nucleophilic attack. This guide outlines a field-proven workflow for the safe handling,
deactivation (quenching), and final disposal of this reagent, ensuring compliance with RCRA
standards and minimizing laboratory hazards.

Chemical Identity & Key Properties
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Property Specification Operational Implication
4-Chloro-2- Primary identifier for waste
IUPAC Name o _
(methoxymethyl)pyrimidine manifests.
CAS Number 105950-89-8 Use for SDS verification.
Contains Nitrogen and
Molecular Formula CeH7CIN20 ] o ]
Chlorine; requires incineration.
Reacts with nucleophiles
Reactivity Electrophilic (C-Cl bond) (amines, thiols, water).
Releases HCI upon hydrolysis.
Acute Tox. 3 (H301, H311), High Toxicity. Handle in fume

Hazards (GHS
( ) Skin Irrit. 2 (H315) hood only.

Pre-Disposal Risk Assessment

Before moving the container to waste, you must assess the state of the material. The disposal
pathway diverges based on whether the material is pure reagent, reaction mixture, or spill
residue.

Critical Incompatibility Check

» Strong Oxidizers: Incompatible.[1] Risk of exothermic reaction.[2]
e Strong Acids: May generate HCI gas.
e Aqueous Bases: Will cause hydrolysis (see Quenching section).

Recommended Pre-Treatment: Chemical Quenching

Note: While direct disposal into "Halogenated Waste" is regulatory compliant in many
jurisdictions, quenching is the preferred scientific method to eliminate electrophilic toxicity and
neutralize potential acid generation in the waste drum.

Mechanism: The 4-chloro substituent is susceptible to nucleophilic aromatic substitution (
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). Treatment with a mild base hydrolyzes the compound to the corresponding pyrimidinone
(non-electrophilic) and inorganic chloride.

Protocol: Controlled Hydrolysis

o Preparation: Dissolve the waste material in a compatible solvent (e.g., Isopropanol or
Acetone) at a concentration of ~0.1 M.

» Basification: Slowly add an equal volume of saturated aqueous Sodium Carbonate (
).
o Observation: Evolution of
gas indicates neutralization of free acid.
o Reaction: Stir at room temperature for 1-2 hours.
o Validation: Check pH.[3][4] Ensure pH > 9 to drive hydrolysis to completion.

e Final Stream: The resulting mixture contains the hydroxylated pyrimidine derivative and
sodium chloride. Dispose of this entire mixture as Halogenated Organic Waste.

o Why? Although the organic scaffold is technically de-halogenated, the mixture likely
contains residual solvent and unreacted traces. Segregating as halogenated is the fail-
safe compliance route.

Disposal Workflow & Decision Logic
Visualizing the Waste Lifecycle

The following diagram illustrates the decision matrix for disposing of 4-Chloro-2-
(methoxymethyl)pyrimidine, ensuring no cross-contamination of waste streams.
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4-Chloro-2-(methoxymethyl)pyrimidine

State of Material?

Pure Solid/Liquid Reagent

Reaction Mixture
(Solvent + Reagents)

Quenching Required?

Yes (Best Practice)

Spill Residue

[f solvent is halogenated (Absorbent Material)

Hydrolysis Protocol:
Add Isopropanol + aq. Na2CO3 i i Double bag
Stir 2 hrs

Segregate into:

HALOGENATED ORGANIC WASTE

Labeling:
‘Contains Halogenated Organics'
"Toxic' 'Flammable’

Schedule EHS/Vendor Pickup

Click to download full resolution via product page

Caption: Decision logic for the safe segregation and disposal of 4-chloropyrimidine derivatives.
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Regulatory & Compliance Data (RCRA/EPA)

For US-based laboratories, strict adherence to EPA Resource Conservation and Recovery Act
(RCRA) guidelines is mandatory.

Parameter Classification Code/Standard

Waste Category Hazardous Chemical Waste Characteristic Waste

D001 (Ignitable), D003
RCRA Codes Toxic, Ignitable (if in solvent) (Reactive - potential), FOO02 (if

mixed with halo-solvents)

o Toxic Liquid/Solid, Organic, UN 2811 (Solid) or UN 2810
DOT Shipping o
N.O.S. (Liquid)
) Depends on concentration;
) Il (Minor Danger) or Il
Packing Group assume PG Il for pure

(Medium)
substance.

Labeling Requirements

Every waste container MUST bear a hazardous waste label containing:

e Full Chemical Name: "Waste 4-Chloro-2-(methoxymethyl)pyrimidine" (No abbreviations).
e Hazards: Check "Toxic" and "Irritant".[2]

Emergency Spill Procedures

In the event of a spill outside the fume hood:

o Evacuate & Ventilate: Clear the immediate area. The compound is a respiratory irritant.[1]

o PPE: Don double nitrile gloves, lab coat, and safety goggles. Use a half-mask respirator with
organic vapor cartridges if ventilation is poor.

o Containment: Surround the spill with absorbent pads or vermiculite.[2]

e Decontamination:
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o Absorb bulk liquid/solid.

o Wipe the surface with a 10% Sodium Carbonate solution (to neutralize/hydrolyze
residues).

o Clean again with water and detergent.

Disposal: Place all contaminated absorbents into a sealable bag, label as "Halogenated
Hazardous Waste (Spill Debris)," and place in the satellite accumulation area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2972045#4-chloro-2-methoxymethyl-pyrimidine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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